Ethyl 2-cyano-2-cyclopropylacetate
Overview
Description
Ethyl 2-cyano-2-cyclopropylacetate is a chemical compound with the molecular formula C8H11NO2 and a molecular weight of 153.18 . It is used in research .
Molecular Structure Analysis
The molecular structure of this compound consists of a cyclopropyl group attached to a cyano group and an ethyl ester . The exact structure can be confirmed through techniques such as NMR spectroscopy .Scientific Research Applications
Synthesis of Novel Compounds
Ethyl 2-cyano-2-cyclopropylacetate is used in the synthesis of various novel compounds. For instance, it is involved in the efficient syntheses of ethyl 4-cyano-5-hydroxy-2-methyl-1H-pyrrole-3-carboxylate and related compounds, demonstrating its utility in creating pyrrole derivatives from commercially available materials (Dawadi & Lugtenburg, 2011).
Biological Evaluation
This compound also plays a role in the biological evaluation of certain derivatives. For example, derivatives like Trans-(1R*,2R*,3R*)-Ethyl 2-(3,4-dimethoxyphenyl)-3-methylcyclopropane-1-carboxylate have been synthesized using this compound and evaluated for their inhibitory effects on enzymes related to diseases like Alzheimer's (Boztaş et al., 2019).
Photochemical Synthesis
In the field of photochemistry, this compound is utilized for the synthesis of 2,3-homoindoles, which are important synthetic intermediates for indole derivatives (Ikeda et al., 1974).
Pharmaceutical Synthesis
This compound is also significant in the synthesis of pharmaceutical intermediates. For instance, ethyl cyanoethylphenylacetate, an important intermediate in drug synthesis, is obtained from reactions involving this compound (Vitvitskaya et al., 1981).
Polymerization Processes
This compound is involved in polymerization processes as well. For example, it initiates the diradical polymerization of acrylonitrile, indicating its role in polymer chemistry (Li et al., 1991).
Mechanism of Action
Mode of Action
Ethyl 2-cyano-2-cyclopropylacetate is involved in cyclization mechanisms with other compounds such as salicylaldehyde . The condensation of ethyl cyanoacetate and salicylaldehyde can yield either coumarin-3-carboxylate ester or 3-cyancoumarin . The cyclization step controls the type of final substance, and hydroxyl attacking the cyano group is much easier than attacking carbonyl under acid condition .
Biochemical Pathways
It is known that the compound participates in cyclization reactions, which are key steps in many biochemical pathways .
Result of Action
Its involvement in cyclization reactions suggests it may play a role in the synthesis of complex organic compounds .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, both basic and acidic conditions are favorable for the Knoevenagel reaction, a key step in the compound’s interaction with salicylaldehyde
Properties
IUPAC Name |
ethyl 2-cyano-2-cyclopropylacetate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11NO2/c1-2-11-8(10)7(5-9)6-3-4-6/h6-7H,2-4H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FVJQEKBSGPOPLO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C#N)C1CC1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
153.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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